Cas no 85080-95-1 (1,2-O-Isopropylidene-betaD-idofuranurono-6,3-lactone)

• Product Name: 1,2-O-Isopropylidene-betaD-idofuranurono-6,3-lactone
• CAS No: 85080-95-1
• MF: C₉H₁₂O₆
• MW: 216.187983512878
• CID: 887595
• Update Time: 2023-08-03

1,2-O-Isopropylidene-betaD-idofuranurono-6,3-lactone Chemical and Physical Properties

Names and Identifiers

• 1,2-o-isopropylidene-betad-idofuranurono-6,3-lactone
• 1,2-O-Isopropylidene-beta-l-idofuranurono-6,3-lactone
• 1-O,2-O-(1-Methylethylidene)-beta-D-idofuranuronic acid 6,3-lactone
• 1,2-O-Isopropylidene-betaD-idofuranurono-6,3-lactone

• Inchi： 1S/C9H12O6/c1-9(2)14-6-5-4(13-8(6)15-9)3(10)7(11)12-5/h3-6,8,10H,1-2H3/t3-,4-,5+,6-,8-/m0/s1
• InChI Key： BDBGJSXZKMTMGP-XDUWNTRXSA-N
• SMILES： O1[C@@H]2[C@H]([C@H]3[C@@H]1[C@@H](C(=O)O3)O)OC(C)(C)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 314
• Topological Polar Surface Area: 74.2